Cas no 62160-33-2 (1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole)

1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole structure
62160-33-2 structure
Product Name:1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole
CAS No:62160-33-2
MF:C15H11N3O2
MW:265.266742944717
CID:455953
PubChem ID:12320475
Update Time:2025-04-19

1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole
    • 1-(4-nitrophenyl)-5-phenylpyrazole
    • 1H-Pyrazole, 1-(4-nitrophenyl)-5-phenyl-
    • 62160-33-2
    • SCHEMBL19240298
    • DTXSID70488437
    • AKOS010625762
    • Inchi： 1S/C15H11N3O2/c19-18(20)14-8-6-13(7-9-14)17-15(10-11-16-17)12-4-2-1-3-5-12/h1-11H
    • InChI Key： XZHRORCXZCBQPL-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=CC=N1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 265.08523
  • Monoisotopic Mass: 265.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 60.96

1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole Pricemore >>

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1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:62160-33-2)1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole
Order Number:A12158
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):313.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:62160-33-2)1-(4-Nitrophenyl)-5-phenyl-1H-pyrazole
A12158
Purity:99%
Quantity:1g
Price ($):313.0
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